Cas no 79129-95-6 (3-Isocyanato-1,1,5-trimethylcyclohexane)

• Product Name: 3-Isocyanato-1,1,5-trimethylcyclohexane
• CAS No: 79129-95-6
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 2802270
• PubChem ID: 12766933
• Update Time: 2025-04-21

3-Isocyanato-1,1,5-trimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• DTXCID30460178
• SCHEMBL676571
• 3,5,5-trimethylcyclohexyl isocyanate
• 3-Isocyanato-1,1,5-trimethylcyclohexane
• DTXSID50509371
• 79129-95-6

• Inchi： 1S/C10H17NO/c1-8-4-9(11-7-12)6-10(2,3)5-8/h8-9H,4-6H2,1-3H3
• InChI Key： URTHTVUJNWVGAB-UHFFFAOYSA-N
• SMILES： O=C=NC1CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 167.131014166Da
• Monoisotopic Mass: 167.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.4Ų